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molecular formula C9H6BrFS B8651904 2-Bromo-5-fluoro-3-methylbenzo[b]thiophene

2-Bromo-5-fluoro-3-methylbenzo[b]thiophene

Cat. No. B8651904
M. Wt: 245.11 g/mol
InChI Key: ZADAEJSZAKGTSD-UHFFFAOYSA-N
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Patent
US07557103B2

Procedure details

A mechanically-stirred solution of 5-fluoro-3-methylbenzo[b]thiophene (50.32 g, 0.303 mol, 1.0 equiv) in acetonitrile (350 mL) is treated with NBS (56.32 g, 0.318 mol, 1.05 equiv). An initial endotherm reduces the reaction temperature to 17° C. A subsequent exotherm then increases the reaction temperature to 40° C. over a 10 min. period, at which time the reaction is cooled to 18-20° C. by application of an ice water bath. The reaction is stirred at RT for an additional 35 min. and the resultant slurry is slowly diluted with water (350 mL). The slurry is stirred for 10 min and the product is filtered, washed with 50:50 acetonitrile:water (100 mL) and dried to a colorless crystalline solid (65.56 g, 88%).
Name
5-fluoro-3-methylbenzo[b]thiophene
Quantity
50.32 g
Type
reactant
Reaction Step One
Name
NBS
Quantity
56.32 g
Type
reactant
Reaction Step One
Name
acetonitrile
Quantity
350 mL
Type
solvent
Reaction Step One
Name
water
Quantity
350 mL
Type
solvent
Reaction Step Two
Name
2-Bromo-5-fluoro-3-methylbenzo[b]thiophene

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:11]=[CH:10][C:5]2[S:6][CH:7]=[C:8]([CH3:9])[C:4]=2[CH:3]=1.C1C(=O)N([Br:19])C(=O)C1>C(#N)C.O>[Br:19][C:7]1[S:6][C:5]2[CH:10]=[CH:11][C:2]([F:1])=[CH:3][C:4]=2[C:8]=1[CH3:9]

Inputs

Step One
Name
5-fluoro-3-methylbenzo[b]thiophene
Quantity
50.32 g
Type
reactant
Smiles
FC1=CC2=C(SC=C2C)C=C1
Name
NBS
Quantity
56.32 g
Type
reactant
Smiles
C1CC(=O)N(C1=O)Br
Name
acetonitrile
Quantity
350 mL
Type
solvent
Smiles
C(C)#N
Step Two
Name
water
Quantity
350 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
40 °C
Stirring
Type
CUSTOM
Details
The reaction is stirred at RT for an additional 35 min.
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
to 17° C
TEMPERATURE
Type
TEMPERATURE
Details
at which time the reaction is cooled to 18-20° C. by application of an ice water bath
STIRRING
Type
STIRRING
Details
The slurry is stirred for 10 min
Duration
10 min
FILTRATION
Type
FILTRATION
Details
the product is filtered
WASH
Type
WASH
Details
washed with 50:50 acetonitrile
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
water (100 mL) and dried to a colorless crystalline solid (65.56 g, 88%)

Outcomes

Product
Details
Reaction Time
 35 min
Name
2-Bromo-5-fluoro-3-methylbenzo[b]thiophene
Type
Smiles
BrC1=C(C2=C(S1)C=CC(=C2)F)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.